Cas no 2171230-91-2 (2-{2-(2R)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylbutanamidoacetamido}acetic acid)

• Product Name: 2-{2-(2R)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylbutanamidoacetamido}acetic acid
• CAS No: 2171230-91-2
• MF: C₂₄H₂₇N₃O₆
• MW: 453.487686395645
• CID: 6470926
• PubChem ID: 165808040
• Update Time: 2025-06-08

2-{2-(2R)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylbutanamidoacetamido}acetic acid Chemical and Physical Properties

Names and Identifiers

• 2-{2-(2R)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylbutanamidoacetamido}acetic acid
• 2171230-91-2
• EN300-1489906
• 2-{2-[(2R)-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-3-methylbutanamido]acetamido}acetic acid

• Inchi： 1S/C24H27N3O6/c1-14(2)22(23(31)26-11-20(28)25-12-21(29)30)27-24(32)33-13-19-17-9-5-3-7-15(17)16-8-4-6-10-18(16)19/h3-10,14,19,22H,11-13H2,1-2H3,(H,25,28)(H,26,31)(H,27,32)(H,29,30)/t22-/m1/s1
• InChI Key： HZMHGDDTVURYLI-JOCHJYFZSA-N
• SMILES： O(C(N[C@@H](C(NCC(NCC(=O)O)=O)=O)C(C)C)=O)CC1C2C=CC=CC=2C2C=CC=CC1=2

Computed Properties

• Exact Mass: 453.18998559g/mol
• Monoisotopic Mass: 453.18998559g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 33
• Rotatable Bond Count: 10
• Complexity: 705
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 134Ų

Additional information on 2-{2-(2R)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylbutanamidoacetamido}acetic acid

Comprehensive Analysis of 2-{2-(2R)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylbutanamidoacetamido}acetic acid (CAS No. 2171230-91-2)

The compound 2-{2-(2R)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylbutanamidoacetamido}acetic acid (CAS No. 2171230-91-2) is a highly specialized peptide derivative widely utilized in pharmaceutical research and bioconjugation. Its intricate structure features an Fmoc-protected amino acid backbone, making it invaluable in solid-phase peptide synthesis (SPPS). Researchers frequently employ this compound for designing drug delivery systems and biomarkers, aligning with the growing demand for precision medicine and targeted therapies.

In recent years, the scientific community has shown heightened interest in peptide-based therapeutics, driven by their high specificity and low toxicity. The Fmoc group in 2171230-91-2 ensures stability during synthesis, addressing common challenges like racemization. This aligns with trending searches such as "Fmoc peptide applications" and "advanced peptide synthesis techniques". Moreover, its role in linker chemistry resonates with queries like "how to improve drug conjugation efficiency", reflecting its relevance in antibody-drug conjugates (ADCs) development.

The 2R stereochemistry of this compound underscores its importance in chiral drug design, a hot topic in AI-driven drug discovery. Computational tools now leverage such enantiopure building blocks to predict binding affinities, answering popular questions like "how does chirality affect drug efficacy?". Additionally, the acetic acid terminus enables carboxylate-mediated coupling, a technique frequently searched alongside "peptide modification strategies".

From a sustainability perspective, 2171230-91-2 supports green chemistry initiatives by minimizing byproduct formation—addressing queries like "eco-friendly peptide synthesis". Its compatibility with automated synthesizers also caters to the rise of high-throughput screening (HTS), a trending focus in biotech startups. As the demand for personalized medicine grows, this compound’s versatility positions it at the forefront of next-generation therapeutics.

In conclusion, 2-{2-(2R)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylbutanamidoacetamido}acetic acid exemplifies innovation in peptide chemistry, bridging gaps between academic research and industrial applications. Its multifaceted roles—from SPPS to bioconjugation—make it a cornerstone for addressing contemporary challenges in drug development and biomolecular engineering.